Cas no 1807257-87-9 (3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol)

• Product Name: 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
• CAS No: 1807257-87-9
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4973405
• Update Time: 2025-07-23

3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-4-1-3(13)2-5(9)6(4)14-7(10,11)12/h1-2,13H
• InChI Key： UGPXJPCCBRWGEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1SC(F)(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5

Additional information on 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol

Introduction to 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807257-87-9)

3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807257-87-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, fluoro, and trifluoromethylthio substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple heteroatoms and halogen atoms in its molecular structure endows it with distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The bromo and fluoro substituents in the molecule contribute to its reactivity and stability under various chemical conditions. These functional groups are frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the trifluoromethylthio group introduces electron-withdrawing effects, influencing the electronic properties of the aromatic ring and enhancing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The structural motifs present in 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol align well with the current trends in medicinal chemistry. For instance, compounds containing fluoro groups have been extensively studied for their ability to improve metabolic stability and binding affinity to biological receptors. Similarly, the incorporation of trifluoromethylthio groups has been shown to modulate pharmacokinetic profiles, leading to improved drug bioavailability.

One of the most compelling aspects of 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. Several kinase inhibitors have been approved for the treatment of cancer and inflammatory diseases, highlighting the importance of developing new molecules with high selectivity and potency. The unique combination of substituents in this compound suggests that it could serve as a versatile scaffold for designing next-generation kinase inhibitors.

Moreover, the bromo group in 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol provides a handle for further functionalization through palladium-catalyzed reactions. This allows chemists to introduce additional moieties at specific positions on the aromatic ring, enabling the creation of libraries of compounds with diverse pharmacological properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that modifications to the substituent pattern can significantly alter the binding affinity of potential drug candidates to target proteins. By leveraging these computational tools, researchers can predictively design derivatives of 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol that are optimized for specific biological activities.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol exemplify this principle by offering a rich structural framework that can be tailored to meet specific therapeutic needs. The combination of synthetic accessibility and biological relevance makes it an attractive building block for medicinal chemists working on diverse therapeutic areas.

In conclusion, 3-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807257-87-9) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential applications in synthesizing bioactive molecules position it as a valuable asset in modern pharmaceutical research. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.